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Compound of Interest

Compound Name: 2,4,5-Trifluorobenzoic acid

Cat. No.: B125228 Get Quote

This guide provides a detailed overview of the molecular weight and mass of 2,4,5-
Trifluorobenzoic acid, a key intermediate in the development of pharmaceuticals and other

specialty chemicals. The information is tailored for researchers, scientists, and professionals in

the field of drug development.

Core Physicochemical Data
The fundamental physicochemical properties of 2,4,5-Trifluorobenzoic acid are crucial for its

application in chemical synthesis and analysis. These values are summarized in the table

below for clarity and ease of comparison.

Property Value Unit

Molecular Weight 176.09[1][2][3] g/mol

Exact Mass 176.00851382[1] Da

Monoisotopic Mass 176.00851382[1] Da

Molecular Formula C₇H₃F₃O₂[2]

Experimental Protocols
Accurate determination of the molecular weight and mass of 2,4,5-Trifluorobenzoic acid is

typically achieved through mass spectrometry. The following outlines a general experimental

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b125228?utm_src=pdf-interest
https://www.benchchem.com/product/b125228?utm_src=pdf-body
https://www.benchchem.com/product/b125228?utm_src=pdf-body
https://www.benchchem.com/product/b125228?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/2_4_5-Trifluorobenzoic-acid
https://www.chemimpex.com/products/45389
https://www.sigmaaldrich.com/JP/ja/product/aldrich/328154
https://pubchem.ncbi.nlm.nih.gov/compound/2_4_5-Trifluorobenzoic-acid
https://pubchem.ncbi.nlm.nih.gov/compound/2_4_5-Trifluorobenzoic-acid
https://www.chemimpex.com/products/45389
https://www.benchchem.com/product/b125228?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b125228?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


protocol for this analysis.

Objective: To determine the exact mass of 2,4,5-Trifluorobenzoic acid using high-resolution

mass spectrometry (HRMS).

Materials:

2,4,5-Trifluorobenzoic acid sample

High-performance liquid chromatography (HPLC)-grade solvent (e.g., acetonitrile, methanol)

Calibrant solution for the mass spectrometer

Instrumentation:

High-Resolution Mass Spectrometer (e.g., Orbitrap, TOF)

Electrospray Ionization (ESI) source

Procedure:

Sample Preparation: A dilute solution of 2,4,5-Trifluorobenzoic acid is prepared by

dissolving a small amount of the compound in a suitable solvent.

Instrument Calibration: The mass spectrometer is calibrated using a standard calibrant

solution to ensure high mass accuracy.

Sample Infusion: The prepared sample solution is introduced into the mass spectrometer via

direct infusion or through an HPLC system.

Ionization: The sample is ionized using the ESI source, typically in negative ion mode to

deprotonate the carboxylic acid group, forming [M-H]⁻ ions.

Mass Analysis: The ions are guided into the mass analyzer, where their mass-to-charge ratio

(m/z) is measured with high resolution and accuracy.

Data Processing: The resulting mass spectrum is processed to identify the peak

corresponding to the [M-H]⁻ ion of 2,4,5-Trifluorobenzoic acid. The exact mass is
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determined from this peak.

Conceptual Workflow: From Structure to Property
Determination
The following diagram illustrates the logical workflow from the chemical structure of 2,4,5-
Trifluorobenzoic acid to the experimental determination of its molecular weight and mass.
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Caption: Workflow for determining the molecular properties of 2,4,5-Trifluorobenzoic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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